Cas no 2034390-44-6 (N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-2-(3-methylphenyl)acetamide)

• Product Name: N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-2-(3-methylphenyl)acetamide
• CAS No: 2034390-44-6
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 6424587
• PubChem ID: 122246767
• Update Time: 2025-06-12

N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-2-(3-methylphenyl)acetamide
• N-[2-(2-imidazol-1-ylethoxy)ethyl]-2-(3-methylphenyl)acetamide
• N-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-2-(m-tolyl)acetamide
• N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(3-methylphenyl)acetamide
• F6573-3121
• 2034390-44-6
• AKOS032463982

• Inchi： 1S/C16H21N3O2/c1-14-3-2-4-15(11-14)12-16(20)18-6-9-21-10-8-19-7-5-17-13-19/h2-5,7,11,13H,6,8-10,12H2,1H3,(H,18,20)
• InChI Key： YIJVCBOXBCMUEI-UHFFFAOYSA-N
• SMILES： O(CCNC(CC1C=CC=C(C)C=1)=O)CCN1C=NC=C1

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 56.2Ų

Additional information on N-{2-2-(1H-imidazol-1-yl)ethoxyethyl}-2-(3-methylphenyl)acetamide

Comprehensive Overview of N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(3-methylphenyl)acetamide (CAS No. 2034390-44-6)

N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(3-methylphenyl)acetamide (CAS No. 2034390-44-6) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of acetamide derivatives, which are widely studied for their bioactive properties. Its molecular structure incorporates an imidazole ring, a 3-methylphenyl group, and an ethoxyethyl linker, making it a versatile candidate for drug discovery and development.

In recent years, the demand for imidazole-containing compounds has surged, driven by their roles in enzyme inhibition, receptor modulation, and antimicrobial activity. Researchers have particularly focused on N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(3-methylphenyl)acetamide due to its potential as a small-molecule inhibitor or ligand in targeted therapies. The compound's CAS No. 2034390-44-6 is frequently searched in academic databases and chemical catalogs, reflecting its growing importance in medicinal chemistry.

One of the key hotspots in current research is the exploration of structure-activity relationships (SAR) for acetamide derivatives. Scientists are investigating how modifications to the imidazole or phenyl moieties of N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(3-methylphenyl)acetamide can enhance its bioavailability or binding affinity. This aligns with broader trends in precision medicine and computational drug design, where AI-driven tools are used to predict molecular interactions.

Another area of interest is the compound's potential role in neurological disorders. Given the imidazole ring's ability to interact with neurotransmitter receptors, N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(3-methylphenyl)acetamide may offer insights into treating conditions like Parkinson's disease or anxiety disorders. Such applications are frequently queried in search engines, highlighting public and scientific curiosity.

From a synthetic chemistry perspective, the compound's ethoxyethyl linker provides flexibility for further derivatization, making it a valuable intermediate in multi-step synthesis. Laboratories often seek CAS No. 2034390-44-6 for cross-coupling reactions or peptide conjugation, underscoring its utility in organic synthesis.

In summary, N-{2-[2-(1H-imidazol-1-yl)ethoxy]ethyl}-2-(3-methylphenyl)acetamide (CAS No. 2034390-44-6) represents a promising scaffold in drug discovery, with applications spanning neurology, enzyme targeting, and material science. Its structural versatility and bioactive potential continue to drive research and innovation in the field.